Cas no 713540-68-2 (methyl (2S)-1-(cyanomethyl)pyrrolidine-2-carboxylate)

• Product Name: methyl (2S)-1-(cyanomethyl)pyrrolidine-2-carboxylate
• CAS No: 713540-68-2
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 558079
• PubChem ID: 30491532
• Update Time: 2025-09-26

methyl (2S)-1-(cyanomethyl)pyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• L-Proline,1-(cyanomethyl)-, methyl ester
• L-Proline, 1-(cyanomethyl)-, methyl ester (9CI)
• methyl (2S)-1-(cyanomethyl)pyrrolidine-2-carboxylate
• 713540-68-2
• DTXSID60652726
• SCHEMBL2224603
• Methyl (cyanomethyl)-L-prolinate
• Methyl 1-(cyanomethyl)-L-prolinate
• QZVWBPQFRGAHNS-ZETCQYMHSA-N
• (S)-1-cyanomethyl-pyrrolidine-2-carboxylic acid methyl ester

• Inchi： 1S/C8H12N2O2/c1-12-8(11)7-3-2-5-10(7)6-4-9/h7H,2-3,5-6H2,1H3/t7-/m0/s1
• InChI Key： QZVWBPQFRGAHNS-ZETCQYMHSA-N
• SMILES： O(C)C([C@@H]1CCCN1CC#N)=O

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 53.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl (2S)-1-(cyanomethyl)pyrrolidine-2-carboxylate

methyl (2S)-1-(cyanomethyl)pyrrolidine-2-carboxylate: A Versatile Building Block in Medicinal Chemistry and Pharmaceutical Development

methyl (2S)-1-(cyanomethyl)pyrrolidine-2-carboxylate, with the chemical structure of CAS No. 713540-68-2, has emerged as a critical intermediate in the synthesis of bioactive molecules with diverse therapeutic potential. This compound represents a unique class of pyrrolidine derivatives characterized by its cyano group and carboxylate functionality, which confer distinct chemical reactivity and biological properties. Recent advancements in medicinal chemistry have highlighted its role in the development of targeted drug delivery systems and modulators of G-protein-coupled receptors (GPCRs), underscoring its significance in modern pharmaceutical research.

The cyano group in methyl (2S)-1-(cyanomethyl)pyrrolidine-2-carboxylate serves as a versatile functional handle for further chemical modifications. This electrophilic carbon can undergo nucleophilic substitution reactions, enabling the synthesis of complex molecules with tailored pharmacokinetic profiles. For instance, recent studies have demonstrated its utility in the preparation of prodrugs designed to enhance oral bioavailability while minimizing systemic side effects. The pyrrolidine ring provides structural rigidity, which is essential for maintaining the conformational integrity of bioactive compounds, particularly in the context of protein-ligand interactions.

Advancements in computational chemistry have facilitated the rational design of methyl (2S)-1-(cyanomethyl)pyrrolidine-2-carboxylate-based derivatives with improved potency and selectivity. Machine learning algorithms have been employed to predict the binding affinity of these compounds to specific GPCR subtypes, such as the CB1 and CB2 cannabinoid receptors. This approach has led to the discovery of novel compounds with potential applications in neurodegenerative disorders and inflammatory diseases. Additionally, the carboxylate functionality of the compound has been exploited in the development of ion channel modulators, where it contributes to the electrostatic interactions critical for receptor activation.

The stereochemistry of methyl (2S)-1-(cyanomethyl)pyrrolidine-2-carboxylate plays a pivotal role in determining its biological activity. The (2S) configuration ensures optimal spatial orientation for interactions with target proteins, a factor that has been extensively studied in the context of enzyme inhibition and signal transduction pathways. Recent research has shown that enantiomers of this compound exhibit differential activity profiles, with the (2S) isomer demonstrating superior efficacy in preclinical models of type 2 diabetes due to its enhanced affinity for the GLP-1 receptor.

Applications of methyl (2S)-1-(cyanomethyl)pyrrolidine-2-carboxylate extend beyond traditional pharmaceutical development. In the field of biomaterials science, this compound has been incorporated into hydrogel matrices to create stimuli-responsive drug delivery systems. These systems can release therapeutic agents in response to changes in pH, temperature, or enzymatic activity, offering precise control over drug release kinetics. Furthermore, its cyano group has been utilized in the synthesis of photocrosslinkable polymers, which have potential applications in 3D bioprinting and tissue engineering.

Recent breakthroughs in drug discovery have emphasized the importance of structure-activity relationship (SAR) studies involving methyl (2S)-1-(cyanomethyl)pyrrolidine-2-carboxylate. High-throughput screening campaigns have identified novel derivatives with enhanced activity against multi-drug resistant pathogens, including Staphylococcus aureus and Pseudomonas aeruginosa. These findings highlight the compound's potential as a scaffold for developing antimicrobial agents with improved efficacy against drug-resistant strains. Additionally, its carboxylate functionality has been explored for the development of targeted drug delivery systems that exploit the pH gradients in tumor microenvironments.

The synthetic versatility of methyl (2S)-1-(cyanomethyl)pyrrolidine-2-carboxylate has been further expanded through click chemistry approaches. By incorporating azide or alkyne functionalities, researchers have created modular platforms for the rapid assembly of complex molecules with diverse biological activities. These strategies have been successfully applied in the development of small molecule inhibitors targeting kinase pathways associated with various cancers, including non-small cell lung cancer (NSCLC) and breast cancer.

Emerging research in nanotechnology has also leveraged the unique properties of methyl (2S)-1-(cyanomethyl)pyrrolidine-2-carboxylate. By functionalizing nanoparticles with this compound, scientists have created targeted delivery systems that exhibit enhanced cellular uptake and reduced off-target effects. These systems have shown promise in the treatment of neurological disorders, where the blood-brain barrier poses a significant challenge for conventional drug delivery. The cyano group has been specifically modified to enhance the permeability of these nanoparticles, enabling the efficient transport of therapeutic agents across the blood-brain barrier.

Environmental considerations have also influenced the development of methyl (2S)-1-(cyanomethyl)pyrrolidine-2-carboxylate-based compounds. Green chemistry principles have been applied to optimize the synthesis of these molecules, reducing the use of hazardous solvents and minimizing waste generation. This approach not only aligns with regulatory requirements but also enhances the sustainability of pharmaceutical production. Additionally, the carboxylate functionality has been utilized in the development of biodegradable polymers, which can be engineered to degrade under physiological conditions, reducing the environmental impact of pharmaceutical waste.

As the field of pharmaceutical science continues to evolve, the role of methyl (2S)-1-(cyanomethyl)pyrrolidine-2-carboxylate is expected to expand further. Ongoing research is focused on exploring its potential in the development of personalized medicine, where the compound's structural properties can be tailored to match the specific genetic profiles of individual patients. This approach holds promise for improving treatment outcomes and reducing adverse effects associated with traditional therapies. Additionally, the compound's versatility is being harnessed in the creation of multifunctional therapeutics that combine therapeutic, diagnostic, and imaging capabilities, advancing the field of theranostics.

In conclusion, methyl (2S)-1-(cyanomethyl)pyrrolidine-2-carboxylate represents a valuable scaffold in modern pharmaceutical research. Its unique chemical properties, combined with advances in synthetic methodologies and computational tools, have enabled the development of a wide range of bioactive compounds with diverse therapeutic applications. As researchers continue to explore its potential, this compound is poised to play an increasingly important role in the discovery of innovative therapies for a variety of diseases, underscoring its significance in the ever-evolving landscape of drug development.